Cas no 1192165-48-2 (3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine)
3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine
- 6-(4-tert-butylphenyl)-5-methylpyridin-3-amine
-
- MDL: MFCD31641087
- Inchi: 1S/C16H20N2/c1-11-9-14(17)10-18-15(11)12-5-7-13(8-6-12)16(2,3)4/h5-10H,17H2,1-4H3
- InChI Key: FIZGVQQQYIVOLD-UHFFFAOYSA-N
- SMILES: N1C=C(C=C(C)C=1C1C=CC(=CC=1)C(C)(C)C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 261
- XLogP3: 3.9
- Topological Polar Surface Area: 38.9
3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 186774-5g |
3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine, 95.00 |
1192165-48-2 | 5g |
$2063.00 | 2023-09-07 |
3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine Related Literature
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine
Recent Advances in the Study of 3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine (CAS: 1192165-48-2)
The compound 3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine (CAS: 1192165-48-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly its role as a key intermediate or active pharmaceutical ingredient (API) in drug development.
One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine can serve as a scaffold for designing potent and selective kinase inhibitors. Its structural flexibility allows for modifications that enhance binding affinity and specificity to target kinases, thereby improving therapeutic efficacy.
In addition to its role in kinase inhibition, recent studies have explored the compound's potential in modulating other biological targets. For instance, its interaction with G-protein-coupled receptors (GPCRs) has been investigated, revealing its ability to influence receptor activation and downstream signaling pathways. These findings open new avenues for the development of GPCR-targeted therapies, which are highly relevant in treating neurological and metabolic disorders.
The synthesis of 3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine has also been optimized in recent years. Novel synthetic routes have been developed to improve yield, purity, and scalability, making the compound more accessible for both research and industrial applications. Advanced techniques such as flow chemistry and catalytic asymmetric synthesis have been employed to achieve these improvements, highlighting the compound's importance in modern medicinal chemistry.
Furthermore, preclinical studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of this compound. Its bioavailability, metabolic stability, and toxicity profile have been characterized, laying the groundwork for future clinical trials. These studies underscore the compound's potential as a lead candidate for drug development, particularly in areas where current therapies are limited by efficacy or safety concerns.
In conclusion, 3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine (CAS: 1192165-48-2) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in kinase inhibition, GPCR modulation, and other therapeutic areas, coupled with advancements in synthesis and preclinical evaluation, position it as a valuable asset in the quest for novel and effective treatments. Continued research and development efforts are expected to further elucidate its potential and translate these findings into clinical benefits.
1192165-48-2 (3-Amino-6-(4-tert-butylphenyl)-5-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)